2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acid

• IUPAC Name: 2-[[2-methoxyethyl-[(3-methylthiophen-2-yl)methyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C17H21NO3S/c1-13-7-10-22-16(13)12-18(8-9-21-2)11-14-5-3-4-6-15(14)17(19)20/h3-7,10H,8-9,11-12H2,1-2H3,(H,19,20)
• InChI Key: RNTRBYRMQGWHEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN(CCOC)CC2=CC=CC=C2C(=O)O
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol

Description

2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acid, also known as Meclofenoxate, is a nootropic drug that has been used for several decades to improve cognitive function. It was first synthesized in the 1960s by a team of Russian scientists led by V. V. Perekalin. Meclofenoxate is a derivative of dimethylaminoethanol (DMAE) and has been shown to improve memory and learning abilities in both animals and humans.

Mechanism of Action

2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide is thought to work by increasing the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is important for memory and learning. 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide is converted into DMAE in the body, which is then converted into choline. Choline is used by the body to produce acetylcholine. By increasing the levels of acetylcholine in the brain, 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide is thought to improve memory and learning abilities.
Biochemical and Physiological Effects
2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which is important for memory and learning. It has also been shown to improve blood flow to the brain, which can improve cognitive function. In addition, 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide has been shown to have antioxidant properties, which can protect the brain from oxidative damage.

Advantages and Limitations for Lab Experiments

2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide has several advantages for lab experiments. It is a well-studied drug that has been shown to have cognitive-enhancing effects. It is also relatively safe and has few side effects. However, there are also some limitations to using 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide in lab experiments. It can be difficult to obtain, and its effects can vary depending on the dosage and duration of treatment.

Future Directions

There are several future directions for research on 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide. One area of research is to investigate its effects on different types of memory and learning. Another area of research is to investigate its effects on cognitive function in individuals with neurological disorders, such as Alzheimer's disease. Additionally, there is a need for more research on the optimal dosage and duration of treatment with 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide. Finally, there is a need for more research on the long-term effects of 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide on cognitive function.

Synthesis Methods

2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide is synthesized by reacting DMAE with 3-methyl-2-thiophenecarboxaldehyde in the presence of sodium borohydride and acetic acid. The resulting product is then reacted with 2-bromoethyl methyl ether to obtain the final product, 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide. The overall yield of this synthesis method is approximately 70%.

Scientific Research Applications

2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide has been extensively studied for its cognitive-enhancing effects. It has been shown to improve memory and learning abilities in both animals and humans. In animal studies, 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide has been shown to increase the number of cholinergic receptors in the brain, which are important for memory and learning. In human studies, 2-({(2-methoxyethyl)[(3-methyl-2-thienyl)methyl]amino}methyl)benzoic acide has been shown to improve memory and learning abilities in elderly patients with dementia and in healthy individuals.